

SR-3029 Target Validation in Triple-Negative Breast Cancer: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: SR-3029
Cat. No.: B15605462

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preclinical validation of **SR-3029** as a therapeutic agent for triple-negative breast cancer (TNBC). **SR-3029** is a potent and selective dual inhibitor of Casein Kinase 1 δ (CK1 δ) and Casein Kinase 1 ϵ (CK1 ϵ), with a promising anti-tumor profile in TNBC models characterized by CK1 δ overexpression.

Core Target and Mechanism of Action

SR-3029 is an ATP-competitive inhibitor of CK1 δ and CK1 ϵ .^[1] In the context of triple-negative breast cancer, its primary mechanism of action involves the disruption of the Wnt/ β -catenin signaling pathway.^{[2][3]} A subset of TNBC tumors exhibits amplification and/or overexpression of CSNK1D, the gene encoding CK1 δ .^[3] In these "CK1 δ -high" cancers, the kinase acts as a critical driver of Wnt/ β -catenin signaling.^[2]

SR-3029's inhibition of CK1 δ leads to a reduction in the active, unphosphorylated form of β -catenin.^[2] This prevents the nuclear accumulation of β -catenin and subsequently inhibits the transcriptional activity of the β -catenin/T-cell factor (TCF) complex.^[2] The downstream effect is the repression of key Wnt target genes involved in cell proliferation and survival, such as CCND1 (encoding Cyclin D1), MYC, and CD44.^[2] This targeted disruption of a key oncogenic

pathway ultimately triggers apoptosis and inhibits tumor growth in preclinical TNBC models.[\[2\]](#)
[\[4\]](#)

Quantitative Efficacy Data

The preclinical efficacy of **SR-3029** has been demonstrated through both in vitro and in vivo studies. Below is a summary of key quantitative data.

In Vitro Potency and Selectivity


Parameter	Target/Cell Line	Value	Reference
IC ₅₀	CK1δ	44 nM	[1] [5]
CK1ε	260 nM	[1] [5]	
CDK4/cyclin D1	576 nM	[1]	
CDK4/cyclin D3	368 nM	[1]	
CDK6/cyclin D1	428 nM	[1]	
CDK6/cyclin D3	427 nM	[1]	
FLT3	3000 nM	[1]	
K _i	CK1δ/CK1ε	97 nM	[1]
EC ₅₀	MDA-MB-231 (TNBC)	5-70 nM	[2]
MDA-MB-436 (TNBC)	5-70 nM	[2]	
MDA-MB-468 (TNBC)	5-70 nM	[2]	
A375 (Melanoma)	86 nM	[1]	


In Vivo Anti-Tumor Activity

Model Type	Cell Line/PDX Model	Treatment Regimen	Outcome	Reference
Orthotopic Xenograft	MDA-MB-231 (TNBC)	20 mg/kg daily i.p.	Marked impairment of tumor growth	[1][2]
Orthotopic Xenograft	MDA-MB-468 (TNBC)	20 mg/kg daily i.p.	Marked inhibition of tumor growth, tumor regression, increased lifespan	[1][2]
Orthotopic Xenograft	SKBR3 (HER2+)	20 mg/kg daily i.p.	Marked inhibition of tumor growth	[2]
Orthotopic Xenograft	BT474 (HER2+)	20 mg/kg daily i.p.	Marked inhibition of tumor growth	[1][2]
Patient-Derived Xenograft (PDX)	BMC-4013 (TNBC)	20 mg/kg daily i.p.	Significant inhibition of tumor growth, induction of apoptosis	[2]

Signaling Pathway and Drug Mechanism

The following diagram illustrates the Wnt/ β -catenin signaling pathway and the mechanism of action for **SR-3029** in CK1 δ -overexpressing TNBC cells.





[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. [medchemexpress.com](https://www.medchemexpress.com) [[medchemexpress.com](https://www.medchemexpress.com)]
- 2. Therapeutic Targeting of Casein Kinase 1 δ in Breast Cancer - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11111111/)]
- 3. Therapeutic targeting of casein kinase 1 δ in breast cancer - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/11111111/)]
- 4. CK1 δ : a pharmacologically tractable Achilles' heel of Wnt-driven cancers? - Cheong - Annals of Translational Medicine [atm.amegroups.org]
- 5. SR 3029 | Casein Kinase 1 | Tocris Bioscience [[toocris.com](https://www.tocris.com/)]
- To cite this document: BenchChem. [SR-3029 Target Validation in Triple-Negative Breast Cancer: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15605462/docs#sr-3029-target-validation-in-triple-negative-breast-cancer-a-technical-guide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)